3-methyl-N'-(3,4,5-trimethoxybenzoyl)-1H-pyrazole-5-carbohydrazide

Specification

• CAS No.: 89270-68-8
• Molecular Formula: C15H18N4O5
• Molecular Weight: 334.33g/mol
• IUPAC Name: 5-methyl-N'-(3,4,5-trimethoxybenzoyl)-1H-pyrazole-3-carbohydrazide
• Standard InChI: InChI=1S/C15H18N4O5/c1-8-5-10(17-16-8)15(21)19-18-14(20)9-6-11(22-2)13(24-4)12(7-9)23-3/h5-7H,1-4H3,(H,16,17)(H,18,20)(H,19,21)
• Standard InChI Key: REAILILVQCVQSX-UHFFFAOYSA-N
• SMILES: CC1=CC(=NN1)C(=O)NNC(=O)C2=CC(=C(C(=C2)OC)OC)OC
• Canonical SMILES: CC1=CC(=NN1)C(=O)NNC(=O)C2=CC(=C(C(=C2)OC)OC)OC

Introduction

3-methyl-N'-(3,4,5-trimethoxybenzoyl)-1H-pyrazole-5-carbohydrazide is a complex organic compound with a molecular formula of C15H18N4O5 and a molecular weight of 334.33 g/mol. This compound belongs to the pyrazole class of heterocyclic compounds, which are known for their diverse biological activities, including antiviral, antibacterial, and anticancer properties. The presence of the trimethoxybenzoyl group suggests potential applications in medicinal chemistry, particularly in the development of drugs with specific biological targets.

Synthesis and Preparation

The synthesis of 3-methyl-N'-(3,4,5-trimethoxybenzoyl)-1H-pyrazole-5-carbohydrazide typically involves the condensation of a pyrazole derivative with a trimethoxybenzoyl chloride or its equivalents. This process might require careful control of reaction conditions to achieve high yields and purity.

Biological Activities

While specific biological activities of 3-methyl-N'-(3,4,5-trimethoxybenzoyl)-1H-pyrazole-5-carbohydrazide are not extensively documented, compounds with similar structures have shown promising antiproliferative and anticancer properties. For instance, pyrazole derivatives have been studied for their cytotoxic effects against various cancer cell lines. Additionally, the trimethoxybenzoyl group is known to contribute to antitubulin and antivascular activities in certain triazole derivatives.

Potential Applications

Given its structural features, 3-methyl-N'-(3,4,5-trimethoxybenzoyl)-1H-pyrazole-5-carbohydrazide could be explored for applications in medicinal chemistry, particularly in the development of anticancer or antiviral agents. Further research is needed to fully elucidate its biological properties and potential therapeutic uses.